3-Chloro-2-(3-methoxyphenoxy)phenylamine

• IUPAC Name: 3-chloro-2-(3-methoxyphenoxy)aniline
• InChI: InChI=1S/C13H12ClNO2/c1-16-9-4-2-5-10(8-9)17-13-11(14)6-3-7-12(13)15/h2-8H,15H2,1H3
• InChI Key: WTCYXTQHMAUUBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=C(C=CC=C2Cl)N
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol
• CAS No.: 937604-67-6

Description

3-Chloro-2-(3-methoxyphenoxy)phenylamine is an organic compound with the chemical formula C9H10ClNO2. It is an aromatic amine that is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals and other organic compounds. It is a colorless solid that is soluble in most organic solvents and has a melting point of 113-117°C. It is a common building block for organic synthesis and is used in the manufacture of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

1. Chemical Synthesis and Structure Studies

• Synthesis and Structural Analysis: Research in organometallic chemistry has involved the synthesis of complexes with structures incorporating phenoxy and methoxyphenoxy substituents, including derivatives similar to 3-Chloro-2-(3-methoxyphenoxy)phenylamine. This involves exploring various substituents and their impact on molecular structure and properties (Allcock et al., 1991).

2. Material Science Applications

• Copolymerization with Styrene: Novel phenoxy ring-substituted isopropyl phenylcyanoacrylates, including compounds with a 3-methoxyphenoxy group, have been synthesized and copolymerized with styrene. This research indicates potential applications in material science, particularly in the development of polymers (Whelpley et al., 2022).

3. Environmental and Biological Monitoring

• Detection of Biomarkers in Human Urine: Studies have explored the detection of biomarkers related to phenylamine, a compound structurally related to this compound, in human urine. This indicates the relevance of such compounds in developing diagnostic tools for monitoring biological metabolites (Qin & Yan, 2018).

4. Antimicrobial Research

• Synthesis of Pyrimidine Derivatives for Antimicrobial Activity: Research has been conducted on the synthesis of novel pyrimidine derivatives, including compounds with a structure related to this compound, and evaluating their antimicrobial activity. This showcases the potential use of such compounds in developing new antimicrobial agents (Mallikarjunaswamy et al., 2017).

5. Pharmaceutical Research

• Pharmacological Profiles of Novel Compounds: Studies have evaluated the pharmacological profiles of novel compounds, including those structurally related to this compound, as potential receptor antagonists. Such research contributes to the understanding of receptor pharmacology and drug development (Ogawa et al., 2002).

6. Analytical Chemistry

• Analytical Characterization of Psychoactive Substances: There has been analytical characterization of substances structurally related to this compound, contributing to forensic chemistry and the understanding of psychoactive substances (De Paoli et al., 2013).

Mechanism of Action

Target of Action

It is known that this compound is used in proteomics research , suggesting that it may interact with proteins or other biomolecules in the cell.

Mode of Action

Based on its structural similarity to other phenylamine compounds, it may undergo various reactions such as nitration, conversion from the nitro group to an amine, and bromination .

Biochemical Pathways

Phenylamine compounds are known to be involved in various biochemical reactions, including the pictet-spengler reaction and the synthesis of 1,3-oxazepines via palladium-catalyzed intramolecular coupling .

Result of Action

Given its use in proteomics research , it may have effects on protein structure or function.

Biochemical Analysis

Biochemical Properties

3-Chloro-2-(3-methoxyphenoxy)phenylamine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds. The nature of these interactions often involves the inhibition or activation of enzyme activity, which can lead to changes in metabolic pathways and the production of reactive metabolites .

Cellular Effects

This compound influences various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the activity of certain kinases and transcription factors, leading to altered gene expression profiles. This compound can also impact cellular metabolism by affecting the activity of metabolic enzymes, leading to changes in the levels of key metabolites .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It can bind to specific sites on enzymes, leading to either inhibition or activation of their activity. Additionally, it can interact with DNA and RNA, influencing gene expression and protein synthesis. These interactions can result in changes in cellular function and overall biological activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that it can undergo chemical degradation under certain conditions, leading to the formation of inactive or toxic byproducts. Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in cell growth and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as the modulation of enzyme activity and gene expression. At high doses, it can cause toxic or adverse effects, including cellular damage and organ toxicity. Threshold effects have been observed, where the compound’s activity changes significantly at certain concentration levels .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, leading to its biotransformation into different metabolites. These metabolic pathways can influence the compound’s biological activity and toxicity. Additionally, the compound can affect metabolic flux and the levels of key metabolites, impacting overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in different cellular compartments. For example, it may be transported into the mitochondria or nucleus, where it can exert its biological effects .

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It can be directed to certain compartments or organelles through targeting signals or post-translational modifications. This localization can affect the compound’s activity and function, as it may interact with specific biomolecules within these subcellular regions .